N,4-bis(3,4-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide

• IUPAC Name: N,4-bis(3,4-dimethylphenyl)-1,3-thiazol-2-amine;hydrobromide
• InChI: InChI=1S/C19H20N2S.BrH/c1-12-5-7-16(9-14(12)3)18-11-22-19(21-18)20-17-8-6-13(2)15(4)10-17;/h5-11H,1-4H3,(H,20,21);1H
• InChI Key: PRKDZNQXSSFCFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)NC3=CC(=C(C=C3)C)C)C.Br
• Molecular Formula: C19H21BrN2S
• Molecular Weight: 389.4 g/mol

Description

N,4-bis(3,4-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide, also known as DMTB, is a synthetic compound that belongs to the class of thiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis.

Mechanism of Action

The exact mechanism of action of N,4-bis(3,4-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide is not yet fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of specific enzymes and signaling pathways involved in various cellular processes, including inflammation and cell proliferation.
Biochemical and Physiological Effects:
N,4-bis(3,4-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide has been shown to exhibit significant biochemical and physiological effects in various in vitro and in vivo studies. It has been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the expression of COX-2, an enzyme involved in the inflammatory response. Additionally, N,4-bis(3,4-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide has been shown to induce apoptosis in cancer cells and inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

N,4-bis(3,4-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide offers several advantages as a research tool, including its ease of synthesis, high purity, and low toxicity. However, its limited solubility in water and some organic solvents can pose challenges in some experiments. Moreover, the lack of comprehensive data on its pharmacokinetic and pharmacodynamic properties limits its potential applications in preclinical and clinical studies.

Future Directions

There are several future directions for the research on N,4-bis(3,4-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide. One potential area of investigation is the development of novel thiazole-based compounds with improved pharmacological properties. Additionally, further studies are needed to elucidate the exact mechanism of action of N,4-bis(3,4-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide and its potential applications in the treatment of various diseases, including cancer and inflammatory disorders. Moreover, the use of N,4-bis(3,4-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide as a building block in the synthesis of functional materials, such as metal-organic frameworks, offers exciting opportunities for future research.

Synthesis Methods

N,4-bis(3,4-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide can be synthesized through a multi-step reaction process involving the condensation of 3,4-dimethylaniline with 2-bromoacetyl bromide, followed by the reaction with thiosemicarbazide in the presence of a base. The final product is obtained by treating the intermediate compound with hydrobromic acid.

Scientific Research Applications

N,4-bis(3,4-dimethylphenyl)-1,3-thiazol-2-amine hydrobromide has been extensively studied for its diverse range of applications in scientific research. It has been reported to exhibit potent anti-inflammatory, antitumor, and antimicrobial activities. Moreover, it has been used as a building block in the synthesis of various organic compounds, such as thiazole-based fluorescent dyes and metal-organic frameworks.